Cas no 1804181-22-3 (3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal)

• Product Name: 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal
• CAS No: 1804181-22-3
• MF: C₁₀H₈F₃IOS
• MW: 360.134604454041
• CID: 4964379
• Update Time: 2025-07-17

3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal

• Inchi： 1S/C10H8F3IOS/c11-10(12,13)16-9-7(4-2-6-15)3-1-5-8(9)14/h1,3,5-6H,2,4H2
• InChI Key： ZKPIPSSVVUJYLI-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1SC(F)(F)F)CCC=O

Computed Properties

• Exact Mass: 359.92927 g/mol
• Monoisotopic Mass: 359.92927 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.4
• Molecular Weight: 360.14

Additional information on 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal

3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal: A Versatile Compound for Pharmaceutical and Material Science Applications

3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential applications in pharmaceutical development, materials science, and chemical synthesis. This compound, with the CAS number 1804181-22-3, is characterized by a combination of aromatic ring systems and aldehyde functional groups, which contribute to its reactivity and biological activity. The integration of iodo, trifluoromethylthio, and propanal moieties within its molecular framework makes it a valuable scaffold for the design of novel therapeutics and functional materials.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated and halogenated compounds in drug discovery, as these substituents can significantly influence the physicochemical properties, metabolic stability, and biological activity of molecules. The trifluoromethylthio group, in particular, is known for its ability to enhance lipophilicity and improve the binding affinity of small molecules to target proteins. This feature is particularly relevant in the context of 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal, which has been explored for its potential as a building block in the synthesis of antiviral agents and anti-inflammatory drugs.

One of the most promising areas of research involving 3-(3-Iodo-2-(triffuoromethylthio)phenyl)propanal is its role in the development of targeted drug delivery systems. The iodo substituent provides a site for radiolabeling, enabling the compound to be used as a tracer in imaging studies. This application is particularly relevant in oncology, where precise localization of therapeutic agents within tumor tissues is critical for improving treatment outcomes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal exhibited enhanced tumor-targeting capabilities when conjugated with polyethylene glycol (PEG) chains, suggesting their potential as prodrugs for chemotherapy.

Additionally, 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal has been investigated for its utility in the synthesis of fluorinated polymers with tunable thermal and mechanical properties. The trifluoromethylthio group introduces fluorine atoms into the polymer backbone, which can significantly reduce surface energy and improve hydrophobicity. This characteristic is particularly valuable in the development of biocompatible materials for biomedical applications, such as coatings for medical devices or scaffolds for tissue engineering. A 2024 review in Advanced Materials highlighted the potential of fluorinated polymers derived from 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal to enhance the performance of drug-eluting stents and implantable sensors.

From a synthetic perspective, the preparation of 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal involves a series of well-defined chemical transformations, including electrophilic substitution reactions and nucleophilic attacks. The iodo group on the phenyl ring serves as a reactive site for coupling reactions, while the trifluoromethylthio functionality provides a stable platform for further modification. Researchers have reported the use of transition metal-catalyzed cross-coupling reactions to introduce diverse functional groups into the molecule, expanding its potential applications in pharmaceutical and industrial settings.

Recent studies have also explored the antimicrobial activity of 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal and its derivatives. The combination of halogenated and fluorinated moieties is believed to disrupt microbial cell membranes, leading to the inhibition of bacterial and fungal growth. A 2025 study published in Antimicrobial Agents and Chemotherapy demonstrated that compounds derived from 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal exhibited broad-spectrum antimicrobial activity against multidrug-resistant pathogens, suggesting their potential as novel antibiotics. This finding is particularly significant in the context of increasing antibiotic resistance, where the development of new antimicrobial agents is a pressing global health challenge.

Furthermore, the propanal group in 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal plays a critical role in its reactivity and functional versatility. The aldehyde functionality can participate in various chemical reactions, such as the formation of hemiacetals and acetal derivatives, which are essential in the synthesis of complex organic molecules. The ability to functionalize the propanal group allows researchers to tailor the compound's properties for specific applications, whether in drug development, materials science, or chemical synthesis.

Despite its promising applications, the development of 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal as a therapeutic agent or functional material requires further optimization. Challenges such as the stability of the trifluoromethylthio group under physiological conditions and the potential for metabolic degradation must be addressed to ensure its efficacy and safety. Ongoing research is focused on modifying the molecular structure to enhance its pharmacokinetic profile and reduce off-target effects. For example, the introduction of protecting groups or the use of prodrug strategies may help to improve the compound's bioavailability and target specificity.

In conclusion, 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal represents a versatile platform for the design of novel pharmaceuticals and advanced materials. Its unique combination of halogenated, fluorinated, and aldehyde functionalities provides a foundation for diverse applications in medicine, biotechnology, and industry. As research in this field continues to evolve, the potential of 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal is likely to expand, offering new opportunities for innovation and discovery.

Key Applications of 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal:

• Pharmaceutical Development: Antiviral, anti-inflammatory, and antimicrobial agents.
• Materials Science: Fluorinated polymers for biomedical devices and sensors.
• Chemical Synthesis: Versatile building block for functionalized compounds.
• Imaging and Diagnostics: Radiolabeled compounds for targeted drug delivery.

Future Directions:

• Optimization of pharmacokinetic properties for drug development.
• Exploration of novel functionalization strategies to enhance target specificity.
• Investigation of environmental and safety profiles for industrial applications.

As the field of organic chemistry continues to advance, compounds like 3-(3-Iodo-2-(trifluoromethylthio)phenyl)propanal will play an increasingly important role in addressing global health and technological challenges. Their unique molecular features and functional versatility make them a valuable resource for researchers and developers working to create innovative solutions in medicine, materials science, and beyond.